Cas no 2521-24-6 (4-Chlorothiobenzamide)

• Product Name: 4-Chlorothiobenzamide
• CAS No: 2521-24-6
• MF: C₇H₆ClNS
• MW: 171.647239208221
• MDL: MFCD00040956
• CID: 43105
• PubChem ID: 2734826
• Update Time: 2025-06-09

4-Chlorothiobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chlorothiobenzamide
• 4-chlorobenzenecarbothioamide
• 4-chlorobenzene-1-carbothioamide
• 4-chlorobenzothioamide
• 4-chlorophenylthiocarboxamide
• p-Chlorobenzothiamide
• p-chlorobenzothioamide
• p-Chlorothiobenzamide
• 4-chloro-thiobenzamide
• Benzenecarbothioamide, 4-chloro-
• Benzamide, p-chlorothio-
• Benzamide, p-chlorothio- (8CI)
• OKPUICCJRDBRJT-UHFFFAOYSA-N
• amino(4-chlorophenyl)methane-1-thione
• WLN: SUYZR DG
• 4-chlorothiobenz-amide
• PubChem10912
• 4chlorophenylthiocarboxamide
• 4-chlorophenylthiocarboxa
• 4-Chlorobenzothiamide
• EN300-09535
• Z57070431
• 4-Chlorothiobenzamide, 97%
• MFCD00040956
• CS-D1388
• NSC-179795
• 3-(2,5-Dichlorophenyl)-1-(3-chlorophenyl)-1-hydroxyurea
• DTXSID10179872
• PS-4574
• FT-0618271
• AB01841
• 4-chloro-benzenecarbothiamide
• A5110
• NSC-195318
• NSC195318
• SCHEMBL10756203
• NSC 179795
• C2053
• W-202060
• P4WSN85ZDT
• 2521-24-6
• 4-ChlorothiobenzaMide--d4
• AC-23468
• NSC 195318
• NSC179795
• 1219802-58-0
• AMY10399
• AKOS000263811
• SCHEMBL354613
• F1967-1442
• STR00942
• STK400145
• DB-046645
• 4-Chlorothiobenzamide

• MDL： MFCD00040956
• Inchi： 1S/C7H6ClNS/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,(H2,9,10)
• InChI Key： OKPUICCJRDBRJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(N)=S)=CC=1
• BRN： 606603

Computed Properties

• Exact Mass: 170.99100
• Monoisotopic Mass: 170.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 58.1

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.341 g/cm3
• Melting Point: 127.0 to 131.0 deg-C
• Boiling Point: 275.6 ℃ at 760 mmHg
• Flash Point: 120.5℃
• Refractive Index: 1.661
• Water Partition Coefficient: Insoluble in water.
• PSA: 58.11000
• LogP: 2.67450
• Solubility: Not determined

4-Chlorothiobenzamide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H317
• Warning Statement： P280
• Hazardous Material transportation number：UN2811
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： S37/39-S26-S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Chlorothiobenzamide

Comprehensive Overview of 4-Chlorothiobenzamide (CAS No. 2521-24-6): Properties, Applications, and Research Insights

4-Chlorothiobenzamide (CAS No. 2521-24-6) is an organosulfur compound with a molecular formula of C₇H₆ClNS. This chemical entity belongs to the class of thiobenzamide derivatives, which are widely studied for their versatile applications in pharmaceuticals, agrochemicals, and material science. The presence of both chloro and thioamide functional groups in its structure contributes to its unique reactivity and potential utility in synthetic chemistry.

In recent years, the demand for specialty chemicals like 4-Chlorothiobenzamide has surged due to its role as a key intermediate in the synthesis of biologically active compounds. Researchers and industries are particularly interested in its potential as a building block for drug discovery, given its ability to participate in condensation, cyclization, and nucleophilic substitution reactions. Its structural motif is frequently explored in the development of antimicrobial agents and enzyme inhibitors, aligning with the growing focus on antibiotic resistance and targeted therapies.

From a physicochemical perspective, 4-Chlorothiobenzamide typically appears as a crystalline solid with moderate solubility in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). Its melting point and stability profile make it suitable for controlled reactions under mild conditions. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize its purity and structural integrity, ensuring compliance with industrial standards.

The compound’s relevance extends to green chemistry initiatives, where researchers investigate its synthesis via catalytic methods to minimize waste and energy consumption. This aligns with global trends favoring sustainable chemical processes and eco-friendly alternatives. For instance, recent studies highlight the use of biocatalysts or microwave-assisted synthesis to optimize the production of 4-Chlorothiobenzamide, addressing concerns about carbon footprint reduction in chemical manufacturing.

In the agrochemical sector, derivatives of 4-Chlorothiobenzamide have shown promise as plant growth regulators or pest control agents. This application resonates with the increasing emphasis on food security and precision agriculture, where efficient and low-toxicity compounds are sought to enhance crop yields. Its mechanism of action often involves interference with metabolic pathways in target organisms, a topic of interest in biochemical research.

Safety and handling of 4-Chlorothiobenzamide require adherence to standard laboratory protocols, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as highly hazardous, its material safety data sheet (MSDS) recommends precautions to avoid inhalation or prolonged skin contact. Regulatory frameworks such as REACH and GHS provide guidelines for its safe transport and storage, ensuring compliance with international chemical safety standards.

Future research directions for 4-Chlorothiobenzamide may explore its integration into nanotechnology or smart materials, leveraging its molecular properties for advanced applications. Collaborations between academia and industry continue to uncover novel uses, reinforcing its significance in the fine chemicals market. As synthetic methodologies evolve, this compound is poised to remain a focal point in organic chemistry and applied sciences.